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Compound of Interest

Compound Name: 4-Azidobenzenesulfonamide

Cat. No.: B1226647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 4-Azidobenzenesulfonamide (CAS 36326-86-0). This compound is a

vital building block in medicinal chemistry, particularly as a precursor for the synthesis of

carbonic anhydrase inhibitors and other bioactive molecules through "click chemistry"[1].

Understanding its stability profile is critical for ensuring its integrity in research and

development, leading to reliable and reproducible results.

Physicochemical Properties
4-Azidobenzenesulfonamide is an organic compound with the molecular formula

C₆H₆N₄O₂S[2]. Key structural features include a sulfonamide group and an aromatic azide

moiety, which dictate its chemical reactivity and stability.
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Property Value Source

Molecular Weight 198.21 g/mol [2]

CAS Number 36326-86-0 [2]

Appearance
White to off-white crystalline

powder
Generic

Melting Point
Decomposes below boiling

point
[3]

Boiling Point ~300 °C (decomposes) [3]

Stability Profile
The stability of 4-Azidobenzenesulfonamide is influenced by several factors, including

temperature, light, and pH. Laboratory studies indicate that the compound is stable under

controlled, standard ambient conditions[1][3].

Thermal Stability
4-Azidobenzenesulfonamide exhibits moderate thermal stability. It is known to decompose

below its boiling point of approximately 300 °C[3]. The synthesis of its diazonium salt

intermediate requires low temperatures (0–5°C) to prevent decomposition, highlighting the

thermal lability of related structures[1]. For optimal stability, exposure to high temperatures

should be avoided.

Photostability
The presence of the aromatic azide group makes 4-Azidobenzenesulfonamide potentially

susceptible to photodegradation. Upon exposure to ultraviolet (UV) light, the azide group can

form a highly reactive nitrene intermediate[1]. This property is utilized in photoaffinity labeling to

study molecular interactions[1]. However, it also indicates that the compound should be

protected from light to prevent unwanted degradation.

pH and Hydrolytic Stability
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As a sulfonamide, 4-Azidobenzenesulfonamide is generally considered to be hydrolytically

stable, particularly under neutral to alkaline conditions. Studies on other sulfonamides have

shown that they are stable at pH 7.0 and 9.0, with a half-life of over a year at 25°C.

Degradation is more likely to occur under acidic conditions.

Illustrative Data on Hydrolytic Stability (Hypothetical)

The following table provides a hypothetical representation of stability data that would be

generated in a formal study. Specific experimental data for 4-Azidobenzenesulfonamide is

not publicly available.

pH Temperature (°C)
Degradation after
30 days (%)

Estimated Half-life

4.0 40 8.5 ~ 6 months

7.0 40 < 1.0 > 2 years

9.0 40 < 0.5 > 3 years

Recommended Storage and Handling
To ensure the long-term stability and integrity of 4-Azidobenzenesulfonamide, the following

storage and handling guidelines are recommended:

Storage Temperature: Store in a refrigerator at 2-8°C for long-term storage. For short-term

use, storage at room temperature in a desiccator is acceptable.

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize potential

oxidative degradation.

Container: Keep in a tightly sealed, opaque container to protect from moisture and light[3].

Handling: Handle in a well-ventilated area, using appropriate personal protective equipment

(PPE), including gloves, lab coat, and safety glasses. 4-Azidobenzenesulfonamide is

classified as toxic if swallowed, in contact with skin, or inhaled, and may cause damage to

organs through prolonged or repeated exposure[2]. Avoid generating dust[3].
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Experimental Protocols
The following are representative protocols for assessing the stability of 4-
Azidobenzenesulfonamide. These are based on established guidelines for stability testing

and forced degradation studies.

Forced Degradation Study
Forced degradation studies are essential for identifying potential degradation products and

establishing the intrinsic stability of the molecule.

Objective: To assess the stability of 4-Azidobenzenesulfonamide under various stress

conditions.

Methodology:

Preparation of Stock Solution: Prepare a stock solution of 4-Azidobenzenesulfonamide in a

suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

Stress Conditions:

Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and heat at 60°C for 24 hours.

Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and heat at 60°C for 24 hours.

Oxidative Degradation: Treat the stock solution with 3% hydrogen peroxide at room

temperature for 24 hours.

Thermal Degradation: Expose the solid compound to 105°C for 48 hours.

Photodegradation: Expose the stock solution and solid compound to a light source

providing an overall illumination of not less than 1.2 million lux hours and an integrated

near-ultraviolet energy of not less than 200 watt hours/square meter.

Sample Analysis: Analyze the stressed samples at appropriate time points using a stability-

indicating HPLC method (see Protocol 4.2). Compare the results with an unstressed control

sample.
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Stability-Indicating HPLC Method
A stability-indicating high-performance liquid chromatography (HPLC) method is crucial for

separating and quantifying 4-Azidobenzenesulfonamide from its potential degradation

products.

Objective: To develop and validate an HPLC method for the quantitative determination of 4-
Azidobenzenesulfonamide in the presence of its degradants.

Chromatographic Conditions (Illustrative):

Column: C18 column (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase: A gradient mixture of acetonitrile and water (with 0.1% formic acid).

Flow Rate: 1.0 mL/min

Detection Wavelength: 254 nm

Injection Volume: 10 µL

Column Temperature: 30°C

Procedure:

Standard Preparation: Prepare a standard solution of 4-Azidobenzenesulfonamide of

known concentration.

Sample Preparation: Dilute the samples from the forced degradation study to an appropriate

concentration.

Analysis: Inject the standard and sample solutions into the HPLC system and record the

chromatograms.

Data Evaluation: Calculate the percentage of degradation by comparing the peak area of 4-
Azidobenzenesulfonamide in the stressed samples to that of the unstressed control. Peak

purity analysis of the main peak should be performed to ensure no co-eluting degradants.
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Visualizations
The following diagrams illustrate the use of 4-Azidobenzenesulfonamide in the synthesis of

carbonic anhydrase inhibitors and its mechanism of action.

Experimental Workflow: Synthesis of Carbonic Anhydrase Inhibitors
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Caption: Synthesis workflow for carbonic anhydrase inhibitors.
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Mechanism of Action: Carbonic Anhydrase Inhibition
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Caption: Sulfonamide inhibition of carbonic anhydrase.

Conclusion
4-Azidobenzenesulfonamide is a stable compound under recommended storage conditions.

Its primary liabilities are exposure to high temperatures, UV light, and acidic environments. By

adhering to the storage and handling guidelines outlined in this document, researchers can

ensure the quality and reliability of this important chemical reagent for its various applications in

drug discovery and development. The provided experimental protocols offer a framework for in-

house stability assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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